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Compound of Interest

Compound Name: NC 2300

Cat. No.: B1682202

For researchers, scientists, and drug development professionals requiring precise and reliable
nitrogen determination, the selection of an appropriate analytical instrument is paramount. This
guide provides a comprehensive comparison of the Analytik Jena multi N/C 2300 CLD detector
for nitrogen with prominent alternatives on the market. The comparison is based on objective
performance data and detailed experimental protocols to aid in an informed decision-making
process.

Executive Summary

The Analytik Jena multi N/C 2300 CLD is a specialized nitrogen analyzer utilizing high-
temperature catalytic combustion and chemiluminescence detection (CLD). It is particularly
well-suited for the analysis of small, particle-rich samples and finds extensive application in
total protein determination.[1] Key competitors include the Agilent 8255 Nitrogen
Chemiluminescence Detector (NCD), the Teledyne Tekmar Torch TOC/TN Analyzer, and the
Shimadzu TNM-L Total Nitrogen Measuring Unit. Each of these instruments offers robust
performance, yet they possess distinct features and specifications that may render them more
suitable for specific applications.

Quantitative Performance Comparison

The following table summarizes the key performance specifications for the Analytik Jena multi
N/C 2300 CLD and its competitors. Data has been compiled from manufacturer specifications
and technical documentation.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1682202?utm_src=pdf-interest
https://www.analytik-jena.in/products/sum-parameter-analysis/toctnb-analysis/toc-tnb-analyzer-multi-nc-x300-series/multi-n-c-2300-series/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Analytik Jena

: Agilent 8255 Teledyne Shimadzu
Feature multi N/C 2300
NCD Tekmar Torch TNM-L
CLD
High- : : .
High- High- 720°C Catalytic
_ Temperature
Detection ) Temperature Temperature Thermal
o Catalytic . . . . L
Principle _ , Combustion with ~ Combustion with  Decomposition
Combustion with )
CLD CLD with CLD
CLD
Detection Limit 0.005 molL- (5 3 pg(N)/ 50 ppb (ug/L) 5 ug/L
etection Limi < sec
ug/L) TNB[Z] pg ppb (19 Hg
0 - 200 mg/L TNb
Measurement (up to 20,000 ) ) 50 ppb - 2,000 up to 10,000
) > 10* Linearity
Range mg/L with ppm (mg/L) mg/L
dilution)[2]
o <1.5% RSD
Precision 1- 2% RSDJ[3] <1.5% RSD CV<1.5%
over 8 hours
Approx. 20
Approx. 3-5 o ‘_)p )
o _ Not explicitly minutes for 2-5 minutes per
Analysis Time minutes per o o
stated triplicate injection
parameter[3] .
analysis[4]
Septum-free ) S Simultaneous
Picogram-level Intellidilution

Key Features

direct injection
for particle-rich
samples, suitable
for small sample
volumes (10-500

HL).[1]05]

detection, no
hydrocarbon
guenching, linear
and equimolar

response.[6]

feature for
automatic
dilution of over-

range samples.

[7]

TOCand TN
measurement,
no interference
from metallic

ions or bromine.

(8]

Experimental Protocols

The fundamental principle behind all compared detectors is the high-temperature oxidation of

nitrogen-containing compounds to nitric oxide (NO), followed by the chemiluminescent reaction
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of NO with ozone (Os). The emitted light is detected by a photomultiplier tube and is
proportional to the nitrogen concentration.

General Experimental Workflow

The following diagram illustrates the common experimental workflow for nitrogen determination
using a chemiluminescence detector.
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Caption: General workflow for nitrogen analysis using a CLD.

Detailed Methodologies

1. Analytik Jena multi N/C 2300 CLD: Total Nitrogen in Wastewater

This protocol is based on the operational principles of the multi N/C 2300 and standard
methods for water analysis.

e Sample Preparation:
o Collect wastewater samples in clean, pre-rinsed plastic or glass bottles.

o If the sample contains large particulates, homogenize using a high-speed blender.
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o For the determination of Total Bound Nitrogen (TNDb), no prior removal of inorganic carbon
is typically required unless specified by the analytical goal.

e Instrument Setup:
o Set the combustion furnace temperature to a recommended value, typically around 850°C.

o Ensure a continuous supply of carrier gas (e.g., oxygen or synthetic air) and ozone
precursor gas.

o Calibrate the instrument using a series of freshly prepared nitrogen standards (e.g.,
potassium nitrate) covering the expected sample concentration range.

e Sample Analysis:

o

Load the prepared samples into the autosampler. The multi N/C 2300's direct injection
system is particularly advantageous for samples containing suspended solids.[1]

o

Initiate the analysis sequence. The sample is directly injected into the combustion tube.

[¢]

Nitrogen compounds are converted to nitric oxide (NO).

[¢]

The NO gas is transported to the CLD, where it reacts with ozone.

[e]

The resulting chemiluminescence is detected and quantified. The software automatically
calculates the nitrogen concentration based on the calibration curve.

2. Agilent 8255 NCD: Trace Nitrogen Analysis in Organic Solvents

This protocol is a generalized procedure based on the capabilities of the Agilent 8255 NCD,
often coupled with a gas chromatograph (GC).

e Sample Preparation:

o Ensure the organic solvent sample is homogeneous. If necessary, filter to remove any
particulate matter that could interfere with the GC injection.
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o Prepare calibration standards by dissolving a suitable nitrogen-containing compound (e.g.,
pyridine in isooctane) at various concentrations.

e Instrument Setup (GC-NCD):

o Install an appropriate GC column for the solvent and analytes of interest.

o Set the GC oven temperature program, injector temperature, and carrier gas flow rate.

o Set the NCD burner temperature (e.g., 900°C) and detector gas flows (hydrogen and
oxygen/air).

o Calibrate the system by injecting the prepared standards.

e Sample Analysis:

[¢]

Inject a known volume of the sample into the GC.

[e]

The nitrogen-containing compounds are separated by the GC column and elute into the
NCD.

[e]

In the NCD burner, the compounds are combusted, and nitrogen is converted to NO.

o

The NO reacts with ozone in the reaction chamber, and the emitted light is detected.

[¢]

The resulting peaks are integrated, and the nitrogen concentration is determined.

Signaling Pathways and Logical Relationships

The core of chemiluminescence detection for nitrogen involves a specific chemical reaction
pathway. The following diagram illustrates this process.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Chemiluminescence Detection Pathway for Nitrogen
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Caption: The chemical reaction pathway in a CLD for nitrogen.
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Conclusion

The Analytik Jena multi N/C 2300 CLD stands out for its robust handling of particle-rich and
small-volume samples, making it a strong contender for applications in environmental analysis
and protein determination in pharmaceuticals.[1] Its direct injection system minimizes sample
carryover and handling, enhancing workflow efficiency.[9]

Alternative detectors such as the Agilent 8255 NCD offer exceptional sensitivity at the picogram
level, which is ideal for trace analysis when coupled with gas chromatography.[6] The Teledyne
Tekmar Torch provides the convenience of automated sample dilution, which is beneficial for
laboratories analyzing samples with a wide range of nitrogen concentrations.[7] The Shimadzu
TNM-L is a versatile option that allows for simultaneous TOC and TN analysis, which can
improve laboratory productivity.[8]

The choice of the most suitable nitrogen chemiluminescence detector will ultimately depend on
the specific analytical requirements, including sample matrix, expected concentration range,
required sensitivity, and desired level of automation. This guide provides the foundational data
to assist researchers and professionals in making a well-informed decision based on their
unique application needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 8. TOC/TNb — Total Organic Carbon and Total Bound Nitrogen Analysis - Analytik Jena
[analytik-jena.com]

e 9. youtube.com [youtube.com]

 To cite this document: BenchChem. [Performance Verification: A Comparative Guide to
Nitrogen Chemiluminescence Detectors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682202#performance-verification-of-the-multi-n-c-
2300-cld-detector-for-nitrogen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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